Cas no 831243-77-7 (4-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide
• CAS No: 831243-77-7
• MF: C₁₇H₁₆ClNO₅S₂
• MW: 413.895641326904
• CID: 6441715
• Update Time: 2025-05-20

4-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide
• 4-chloro-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(3-methoxyphenyl)benzenesulfonamide
• Benzenesulfonamide, 4-chloro-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(3-methoxyphenyl)-

• Inchi： 1S/C17H16ClNO5S2/c1-24-16-4-2-3-14(11-16)19(15-9-10-25(20,21)12-15)26(22,23)17-7-5-13(18)6-8-17/h2-11,15H,12H2,1H3
• InChI Key： JCOBUVZMWUMYAN-UHFFFAOYSA-N
• SMILES： C1(S(N(C2C=CS(=O)(=O)C2)C2=CC=CC(OC)=C2)(=O)=O)=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Boiling Point: 645.9±65.0 °C(Predicted)
• pka: -5.51±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide

4-Chloro-N-(1,1-Dioxo-2,3-Dihydro-1λ6-Thiophen-3-Yl)-N-(3-Methoxyphenyl)Benzene-1-Sulfonamide: A Comprehensive Overview

4-Chloro-N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide (CAS No. 831243-77-7) is a highly specialized organic compound with significant potential in the fields of pharmaceuticals and advanced materials. This compound is characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring substituted with a chlorine atom and two distinct aromatic substituents: a 3-methoxyphenyl group and a 1,1-dioxo-thiophene moiety. The combination of these functional groups imparts the molecule with distinctive chemical properties, making it an intriguing subject for both academic research and industrial applications.

The sulfonamide group in this compound plays a pivotal role in its chemical reactivity and biological activity. Sulfonamides are known for their ability to form strong hydrogen bonds, which can significantly influence the molecule's solubility and bioavailability. Recent studies have highlighted the importance of sulfonamides in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the chlorine substituent further enhances the compound's electronic properties, potentially increasing its stability and reactivity in various chemical environments.

The thiophene ring in this compound is another key feature. Thiophenes are heterocyclic aromatic compounds known for their stability and unique electronic properties. The 1,1-dioxo-thiophene moiety in this molecule introduces additional oxygen atoms into the structure, which can modulate the compound's redox behavior and reactivity. This makes it an attractive candidate for applications in electrochemistry and optoelectronics. Recent advancements in thiophene-based materials have demonstrated their potential in organic light-emitting diodes (OLEDs) and flexible electronics, suggesting that this compound could find niche applications in these areas.

The 3-methoxyphenyl group attached to the sulfonamide nitrogen adds another layer of complexity to this molecule. Methoxy groups are known for their electron-donating effects, which can influence the overall electronic distribution of the molecule. This substitution pattern could enhance the compound's ability to interact with biological systems, making it a promising candidate for drug delivery systems or as a precursor for bioactive molecules.

Recent research has focused on the synthesis and characterization of similar sulfonamide derivatives, with particular emphasis on their potential as inhibitors of various enzymes and receptors. For instance, studies have shown that sulfonamides can act as potent inhibitors of protein kinases, which are key targets in cancer therapy. The unique combination of functional groups in this compound suggests that it could exhibit selective binding properties towards specific biological targets, making it a valuable lead compound for drug discovery.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and coupling reactions. The introduction of the thiophene moiety typically requires careful control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic methods and green chemistry have opened new avenues for synthesizing such complex molecules more efficiently and sustainably.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular architecture and help validate theoretical predictions about its chemical behavior.

In conclusion, 4-chloro-N-(1,1-dioxo-2,3-dihydro-1λ6-thiophen-3-yl)-N-(3-methoxyphenyl)benzene-1-sulfonamide (CAS No. 831243-77-7) represents a fascinating example of how complex molecular architectures can be designed to meet specific functional requirements. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the development of innovative materials and therapeutic agents.